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Compound of Interest

Compound Name: NCGC00029283

Cat. No.: B10828416 Get Quote

For researchers, scientists, and drug development professionals utilizing NCGC00029283, a

Werner syndrome helicase-nuclease (WRN) helicase inhibitor, adherence to proper disposal

protocols is crucial for maintaining laboratory safety and environmental compliance. This guide

provides essential, step-by-step information for the safe handling and disposal of this

compound.

While specific institutional and local regulations must always be followed, the general

procedure for the disposal of NCGC00029283, which is not classified as a hazardous

substance, involves professional waste management services. This ensures that even non-

hazardous chemical waste is handled in a manner that minimizes environmental impact.

Summary of Disposal and Safety Information
The following table summarizes key information regarding the handling and disposal of

NCGC00029283.
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Parameter Information Source

Chemical Name NCGC00029283 MedchemExpress

Synonyms WRN Helicase Inhibitor MedchemExpress

CAS Number 714240-31-0 MedchemExpress

Hazard Classification
Not a hazardous substance or

mixture

Based on similar compound

SDS

Primary Disposal Method

Contact a licensed

professional waste disposal

service.

Based on similar compound

SDS

Contaminated Packaging
Dispose of as unused product

in accordance with regulations.

Based on similar compound

SDS

Storage (Stock Solution)
-80°C for 6 months; -20°C for 1

month.
MedchemExpress

Experimental Protocols for Disposal
As NCGC00029283 is designated for disposal via a licensed professional service, there are no

experimental protocols for its degradation or neutralization within a standard laboratory setting.

The primary "protocol" is administrative and logistical, focusing on proper segregation, labeling,

and transfer of the waste material.

Disposal Workflow
The logical workflow for the proper disposal of NCGC00029283 is outlined in the diagram

below. This process ensures that the waste is handled safely from the point of generation to its

final disposal by a certified entity.
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Caption: Workflow for the disposal of NCGC00029283.
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Step-by-Step Disposal Procedures
Identification and Segregation:

Identify all waste streams containing NCGC00029283. This includes unused solid

compound, expired solutions (e.g., in DMSO), and contaminated labware (e.g., pipette

tips, tubes, gloves).

Segregate this waste into a dedicated, chemically resistant, and clearly labeled waste

container. The label should include the chemical name ("NCGC00029283"), CAS number

(714240-31-0), and an indication that it is non-hazardous chemical waste.

Container Management:

Ensure the waste container is kept securely sealed when not in use to prevent spills or

evaporation.

Do not mix NCGC00029283 waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Interim Storage:

Store the sealed waste container in a designated and well-ventilated waste accumulation

area.

Utilize secondary containment (e.g., a larger bin or tray) to mitigate the impact of any

potential leaks.

Documentation:

Maintain a detailed log of the waste being added to the container. This should include the

date, the amount of waste, and its composition (e.g., "NCGC00029283 in DMSO").

Arranging for Disposal:

Contact your institution's EHS office or the designated chemical safety officer to arrange

for the collection of the chemical waste.
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They will coordinate with a licensed professional waste disposal service for the final

removal and disposal of the material.

Record Keeping:

Retain all documentation related to the waste transfer and disposal, including any

manifests or certificates of disposal provided by the waste management company.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of NCGC00029283, contributing to a secure and responsible research environment.

To cite this document: BenchChem. [Proper Disposal of NCGC00029283: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10828416#ncgc00029283-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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